Cas no 216867-35-5 (5-(pyridin-4-yl)furan-2-carboxylic acid)

• Product Name: 5-(pyridin-4-yl)furan-2-carboxylic acid
• CAS No: 216867-35-5
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD07440008
• CID: 243349
• PubChem ID: 22709614
• Update Time: 2025-04-19

5-(pyridin-4-yl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(4-pyridinyl)-
• 5-(PYRIDIN-4-YL)-FURAN-2-CARBOXYLIC ACID
• 5-pyridin-4-ylfuran-2-carboxylic acid
• 2-Furancarboxylic acid,5-(4-pyridinyl)
• 5-(pyridin-4-yl)furan-2-carboxylic acid
• 5-(pyridin-4-yl)furan-2-carboxylicacid
• DTXSID30627668
• QGYOLXCSZPSRMR-UHFFFAOYSA-N
• 5-(4-pyridyl)furan-2-carboxylic acid
• CS-0449945
• 5-(4-Pyridyl)-2-furancarboxylic Acid
• CHEMBL4175466
• EN300-264770
• F2167-0890
• SCHEMBL5735008
• AKOS002665980
• 216867-35-5

• MDL： MFCD07440008
• Inchi： 1S/C10H7NO3/c12-10(13)9-2-1-8(14-9)7-3-5-11-6-4-7/h1-6H,(H,12,13)
• InChI Key： QGYOLXCSZPSRMR-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.042593085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.33000
• LogP: 2.03980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids